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Compound of Interest

Compound Name: 3-Methyldecane

Cat. No.: B1670053

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyldecane, a branched-chain alkane with the chemical formula C11Hz4, is a volatile
organic compound that has garnered increasing interest within the scientific community.[1][2]
While its physical and chemical properties are well-documented, its diverse research
applications are an area of active exploration. This technical guide provides an in-depth review
of the current research landscape of 3-Methyldecane, presenting key findings, detailed
experimental methodologies, and potential future directions for investigation. The information is
tailored for researchers, scientists, and professionals in drug development seeking to
understand and leverage the properties of this compound.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of 3-Methyldecane is
fundamental to its application in various research fields. These properties influence its behavior
in different matrices and are crucial for developing analytical methods and predicting its
biological and environmental fate.
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Property Value Reference
Molecular Formula Ci11H24 [1]
Molecular Weight 156.31 g/mol [1]
CAS Number 13151-34-3 [1]
Boiling Point 188.10 °C @ 760.00 mm Hg [3]
Density 0.7396 g/cm3 [4]
Flash Point 123.00 °F (50.40 °C) [3]
logP (o/w) 6.156 (estimated) [3]

o 0.2971 mg/L @ 25 °C
Solubility in Water . [3]
(estimated)

Research Applications

Current research has identified 3-Methyldecane in several key areas, including natural product
chemistry, chemical ecology, and potentially, as a novel antimicrobial agent.

Natural Product Chemistry: A Volatile Component of
Ludwigia stolonifera

3-Methyldecane has been identified as a naturally occurring volatile compound in the aquatic
plant Ludwigia stolonifera.[5][6] A study focusing on the comparative volatile profiling of this
plant's aerial parts and roots provides quantitative data on the relative abundance of 3-
Methyldecane.[7] This information is valuable for metabolomic studies and understanding the
biochemical pathways within the plant.

Quantitative Data from Ludwigia stolonifera Analysis[7]

Plant Part Relative Percentage of 3-Methyldecane
Aerial Parts 1.50%
Roots 0.81%
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This protocol outlines the methodology used to extract and analyze the volatile components,
including 3-Methyldecane, from Ludwigia stolonifera.

1. Sample Preparation (Volatile Solvent Extraction - VSE):

o Fresh aerial parts and roots of Ludwigia stolonifera were collected and separately chopped
into small pieces.

e 50 g of each plant part was macerated in 100 mL of n-hexane for 24 hours at room
temperature.

e The extracts were filtered and concentrated under reduced pressure using a rotary
evaporator at 40°C.

e The concentrated extracts were then subjected to Gas Chromatography-Mass Spectrometry
(GC-MS) analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:
 Instrument: Agilent Technologies 7890A GC system coupled with a 5975C inert MSD.
e Column: HP-5MS capillary column (30 m x 0.25 mm i.d., 0.25 pym film thickness).
o Carrier Gas: Helium at a flow rate of 1 mL/min.
 Injector Temperature: 250°C.
e Oven Temperature Program:
o Initial temperature of 60°C for 2 minutes.
o Ramp up to 240°C at a rate of 3°C/min.
o Hold at 240°C for 10 minutes.
e Mass Spectrometer Parameters:

o lonization mode: Electron Impact (El).
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[e]

lonization energy: 70 eV.

o

Mass range: m/z 40-550.

[¢]

lon source temperature: 230°C.

[¢]

Quadrupole temperature: 150°C.

Compound Identification: The identification of 3-Methyldecane was based on the
comparison of its mass spectrum and retention index with those of the NIST and Wiley
spectral libraries.
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Workflow: Analysis of 3-Methyldecane in Ludwigia stolonifera
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Caption: Workflow for the extraction and analysis of 3-Methyldecane.
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Chemical Ecology: A Potential Semiochemical

Branched alkanes, such as 3-Methyldecane, are known to play a role in chemical
communication among insects, acting as semiochemicals (pheromones or kairomones). While
some studies have identified various hydrocarbons in the Dufour's gland of ants of the
Camponotus genus, specific evidence directly implicating 3-Methyldecane as a key signaling
molecule in Camponotus japonicus is currently limited.[8] Further research is required to
elucidate the precise role, if any, of 3-Methyldecane in the chemical ecology of this or other
insect species.

Antimicrobial Research: An Untapped Potential

There is growing interest in the antimicrobial properties of natural compounds, including
hydrocarbons. While some studies have investigated the antimicrobial activity of essential oil
components against food spoilage microorganisms, specific data for 3-Methyldecane is
lacking.[6][9] This represents a significant research gap and a potential opportunity to explore
3-Methyldecane as a novel antimicrobial agent.

A standard broth microdilution method could be employed to determine the Minimum Inhibitory
Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of 3-Methyldecane
against a panel of common food spoilage bacteria (e.g., Escherichia coli, Staphylococcus
aureus, Bacillus cereus, Listeria monocytogenes).

Logical Flow for Antimicrobial Screening
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Logical Flow: Antimicrobial Activity Screening of 3-Methyldecane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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